Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC21342669 alpha,alpha,alpha',alpha'-Tetramethyl-5-(dibromomethyl)-1,3-benzenediacetonitrile 1027160-12-8 C15H16Br2N2
VC21342488 7-Amino-3-[(1-methylpyrrolidin-1-ium-1-yl)methyl]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate;hydrochloride 103121-85-3 C13H20ClN3O3S
VC21342739 Itrocinonide 106033-96-9 C29H38F2O9
VC21342496 7-(4-Chlorobutoxy)-3,4-dihydroquinolin-2(1H)-one 120004-79-7 C13H16ClN2O
VC21342722 Des[2'-(1H-tetrazol-5-yl)] 2-Cyanolosartan Carboxaldehyde 124750-67-0 C22H20ClN3O
VC21352198 (2-((3R,5R)-3,5-Bis((tert-butyldimethylsilyl)oxy)cyclohexylidene)ethyl)diphenylphosphine oxide 139356-39-1 C32H51O3PSi2
VC21342660 ((((2-(6-Amino-9H-purin-9-yl)ethoxy)methyl)(ethoxy)phosphoryl)oxy)methyl pivalate 142341-04-6 C16H26N5O6P
VC21342717 Omeprazole Magnesium 161973-10-0 C34H36MgN6O6S2
VC21342463 Mono-methyl terephthalate 1679-64-7 C9H8O4
VC21352088 Aliskiren hemifumarate 173334-58-2 C64H110N6O16
VC21342447 E-Cefdinir 178601-88-2 C14H13N5O5S2
VC21342658 Doxibetasol 1879-77-2 C22H29FO4
VC21351951 Dihydrocapsaicin 19408-84-5 C18H29NO3
VC21342705 3,5-Dibromo-4-hydroxybenzoic acid 3337-62-0 C7H4Br2O3
VC21342540 Diazoxide 364-98-7 C8H7ClN2O2S
VC21342618 Proguanil 500-92-5 C11H16ClN5
VC21342480 1-[2-(2,6-Dichloroanilino)-4,5-dihydroimidazol-1-yl]ethanone 54707-71-0 C11H11Cl2N3O
VC21342726 Desipramine hydrochloride 58-28-6 C18H23ClN2
VC21351810 Fluvoxketone 61718-80-7 C13H15F3O2
VC21342603 Chlorpromazine hydrochloride 69-09-0 C17H19ClN2S.ClH
C17H20Cl2N2S
VC21352022 3beta-Hydroxydesogestrel 70805-85-5 C22H30O2
VC21351804 Albendazole-2-aminosulfone 80983-34-2 C10H13N3O2S
VC21342653 Diaminophen 902-83-0 C20H24ClNO2.HCl
VC21342559 2(10H)-Phenazinone, 10-(4-chlorophenyl)-3-[(4-chlorophenyl)amino]- 90712-89-3 C24H15Cl2N3O
VC21342734 Dimethyl 4-(2,3-dichlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-dicarboxylate 91189-59-2 C17H17Cl2NO4